Cas no 1993017-93-8 (1-(Thiazolidin-2-yl)ethanone hydrochloride)

• Product Name: 1-(Thiazolidin-2-yl)ethanone hydrochloride
• CAS No: 1993017-93-8
• MF: C₅H₁₀ClNOS
• MW: 167.656999111176
• MDL: MFCD23131228
• CID: 3045415
• PubChem ID: 86280353
• Update Time: 2025-08-05

1-(Thiazolidin-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazolidin-2-yl)ethanone hydrochloride
• AK163728
• AX8294873
• ST24037709
• 1-(1,3-thiazolidin-2-yl)ethanone;hydrochloride
• 1993017-93-8
• 1-(THIAZOLIDIN-2-YL)ETHANONE HCL
• ZB0044
• C73779
• Ethanone, 1-(2-thiazolidinyl)-, hydrochloride (1:1)
• DS-8312
• AKOS024465069
• 1-(Thiazolidin-2-yl)ethanonehydrochloride
• C5H10ClNOS
• 1-(1,3-THIAZOLIDIN-2-YL)ETHANONE HYDROCHLORIDE
• AB91161

• MDL： MFCD23131228
• Inchi： 1S/C5H9NOS.ClH/c1-4(7)5-6-2-3-8-5;/h5-6H,2-3H2,1H3;1H
• InChI Key： IUNMJMFCABLREQ-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC1C(C)=O

Computed Properties

• Exact Mass: 167.0171628g/mol
• Monoisotopic Mass: 167.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4

1-(Thiazolidin-2-yl)ethanone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 1-(Thiazolidin-2-yl)ethanone hydrochloride

Recent Advances in the Study of 1-(Thiazolidin-2-yl)ethanone hydrochloride (CAS: 1993017-93-8)

1-(Thiazolidin-2-yl)ethanone hydrochloride (CAS: 1993017-93-8) is a thiazolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 1-(Thiazolidin-2-yl)ethanone hydrochloride. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics. Further in vivo studies are underway to evaluate its efficacy and safety profile.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1-(Thiazolidin-2-yl)ethanone hydrochloride was utilized as a precursor for the synthesis of thiazolidine-based inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 inhibitors are widely used in the treatment of type 2 diabetes, and the study revealed that derivatives of this compound exhibited enhanced selectivity and potency compared to existing drugs. These findings open new avenues for the design of next-generation antidiabetic agents.

Recent computational studies have also shed light on the molecular interactions of 1-(Thiazolidin-2-yl)ethanone hydrochloride with various biological targets. Molecular docking simulations, as described in a 2023 ACS Omega publication, predicted strong binding affinities for several viral proteases, suggesting potential applications in antiviral therapy. These in silico findings are currently being validated through experimental assays, with preliminary results indicating promising inhibitory effects against SARS-CoV-2 and influenza viruses.

Despite these advancements, challenges remain in the optimization of 1-(Thiazolidin-2-yl)ethanone hydrochloride for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 1-(Thiazolidin-2-yl)ethanone hydrochloride (CAS: 1993017-93-8) represents a versatile scaffold with broad applications in medicinal chemistry. Its antimicrobial, antidiabetic, and antiviral properties, as evidenced by recent research, underscore its potential as a lead compound for drug development. Future studies should focus on overcoming existing limitations and exploring its utility in other therapeutic areas, such as oncology and neurodegenerative diseases.